Methyl 2-amino-2-[3-[2-(difluoromethyl)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-[2-(difluoromethyl)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C15H17F2NO2/c1-20-13(19)11(18)15-6-14(7-15,8-15)10-5-3-2-4-9(10)12(16)17/h2-5,11-12H,6-8,18H2,1H3
• InChI Key: MKWHAXVPTJDPAB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=CC=CC=C3C(F)F)N
• Molecular Formula: C15H17F2NO2
• Molecular Weight: 281.30 g/mol

Description

“Methyl 2-amino-2-[3-[2-(difluoromethyl)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate” is a complex organic compound. It is related to difluoromethylation processes. Difluoromethylation is a field of research that has benefited from the invention of multiple difluoromethylation reagents.

Synthesis Analysis

The synthesis of such compounds often involves difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Future Directions

The field of difluoromethylation has seen significant advances in recent years. These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry. Future research in this area may continue to explore new difluoromethylation reagents and methods, potentially opening up new possibilities in the synthesis of complex organic compounds.